Cas no 2304853-30-1 (7-Chloro-6-fluoro-1H-indole-2-carbaldehyde)

• Product Name: 7-Chloro-6-fluoro-1H-indole-2-carbaldehyde
• CAS No: 2304853-30-1
• MF: C₉H₅ClFNO
• MW: 197.593504667282
• MDL: MFCD32696330
• CID: 4784568
• Update Time: 2025-06-14

7-Chloro-6-fluoro-1H-indole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-6-fluoro-1H-indole-2-carbaldehyde

• MDL： MFCD32696330
• Inchi： 1S/C9H5ClFNO/c10-8-7(11)2-1-5-3-6(4-13)12-9(5)8/h1-4,12H
• InChI Key： WFHAOUCMCJHEPO-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2C=C(C=O)NC=21)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 214
• XLogP3: 2.6
• Topological Polar Surface Area: 32.9

Additional information on 7-Chloro-6-fluoro-1H-indole-2-carbaldehyde

Comprehensive Overview of 7-Chloro-6-fluoro-1H-indole-2-carbaldehyde (CAS No. 2304853-30-1)

7-Chloro-6-fluoro-1H-indole-2-carbaldehyde (CAS No. 2304853-30-1) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative is characterized by its unique molecular structure, featuring a chloro and fluoro substitution pattern, which enhances its reactivity and potential applications. The compound's aldehyde functional group makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and material science.

In recent years, the demand for fluorinated indole derivatives has surged due to their role in developing novel therapeutics. Researchers are particularly interested in 7-Chloro-6-fluoro-1H-indole-2-carbaldehyde for its potential as a building block in kinase inhibitors and anticancer agents. The compound's ability to modulate biological pathways has made it a focal point in medicinal chemistry, aligning with the growing trend of targeted drug design. Additionally, its halogenated indole core is being explored for applications in agrochemicals, where it may contribute to the development of next-generation pesticides with improved efficacy and environmental safety.

The synthesis of 7-Chloro-6-fluoro-1H-indole-2-carbaldehyde involves multi-step organic reactions, often starting from commercially available indole precursors. Key steps include halogenation and formylation, which require precise control of reaction conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to characterize the compound, ensuring its suitability for downstream applications. This rigorous quality control is critical, as impurities can significantly impact the performance of the final products derived from this intermediate.

From an industrial perspective, 7-Chloro-6-fluoro-1H-indole-2-carbaldehyde is valued for its scalability and compatibility with green chemistry principles. Manufacturers are increasingly adopting catalytic methods and solvent-free reactions to minimize waste and energy consumption, addressing the global push for sustainable chemical production. This aligns with the broader industry shift toward eco-friendly synthesis, a topic frequently searched by professionals in the field.

In the context of drug discovery, 7-Chloro-6-fluoro-1H-indole-2-carbaldehyde has been investigated for its role in creating small-molecule therapeutics. Its structural features enable interactions with various biological targets, including enzymes and receptors involved in inflammatory diseases and neurodegenerative disorders. Recent studies highlight its potential in COVID-19 research, where indole-based compounds are being screened for antiviral activity. This connection to pandemic-related research has further amplified interest in the compound.

For researchers and procurement specialists, understanding the stability and storage conditions of 7-Chloro-6-fluoro-1H-indole-2-carbaldehyde is essential. The compound typically requires protection from light and moisture, with recommended storage at low temperatures to prevent degradation. These practical considerations are often overlooked in literature but are critical for maintaining the compound's integrity during transport and use.

Looking ahead, the future of 7-Chloro-6-fluoro-1H-indole-2-carbaldehyde appears promising, with ongoing studies exploring its utility in bioconjugation and proteomics. Its compatibility with click chemistry reactions opens doors for labeling and tracking applications in biological imaging. As the scientific community continues to uncover new uses for this compound, its relevance in cutting-edge research is expected to grow, solidifying its position as a valuable tool in modern chemistry.